(2S)-2-hydroxy-2-phenylacetic acid; (4aS,9bR)-6-bromo-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole

Specification

• CAS No.: 1059630-13-5
• Molecular Formula: C19H21BrN2O3
• Molecular Weight: 405.3 g/mol
• IUPAC Name: (4aS,9bR)-6-bromo-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole;(2S)-2-hydroxy-2-phenylacetic acid
• Standard InChI: InChI=1S/C11H13BrN2.C8H8O3/c12-9-3-1-2-7-8-6-13-5-4-10(8)14-11(7)9;9-7(8(10)11)6-4-2-1-3-5-6/h1-3,8,10,13-14H,4-6H2;1-5,7,9H,(H,10,11)/t8-,10-;7-/m00/s1
• Standard InChI Key: KJDBEPXSDXUHIS-PCUCGQLRSA-N
• Isomeric SMILES: C1CNC[C@@H]2[C@H]1NC3=C2C=CC=C3Br.C1=CC=C(C=C1)[C@@H](C(=O)O)O
• SMILES: C1CNCC2C1NC3=C2C=CC=C3Br.C1=CC=C(C=C1)C(C(=O)O)O
• Canonical SMILES: C1CNCC2C1NC3=C2C=CC=C3Br.C1=CC=C(C=C1)C(C(=O)O)O

Introduction

The compound involves two distinct chemical entities: (2S)-2-hydroxy-2-phenylacetic acid and (4aS,9bR)-6-bromo-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole. These compounds belong to different classes of organic molecules and have unique properties and potential applications.

(2S)-2-Hydroxy-2-phenylacetic Acid

• Chemical Structure: This compound is a chiral molecule with the chemical formula C8H8O3. It is an enantiomer of 2-hydroxy-2-phenylacetic acid, specifically the (2S) form.

• Properties: It is known for its versatility in forming hydrogen bonds, which is crucial in the formation of pharmaceutical cocrystals.

• Applications: It is used in various chemical syntheses and as a building block in organic chemistry.

(4aS,9bR)-6-Bromo-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole

• Chemical Structure: This compound has a complex heterocyclic structure with a molecular formula of C17H22BrN3O3. It is a specific stereoisomer of a pyridoindole derivative.

• Properties: The presence of a bromine atom and multiple chiral centers makes it a valuable intermediate in organic synthesis.

• Applications: It can be used in the synthesis of pharmaceuticals and other biologically active compounds due to its unique structural features.

Synthesis and Preparation

The synthesis of these compounds typically involves multi-step organic reactions. For (2S)-2-hydroxy-2-phenylacetic acid, common methods include asymmetric synthesis or resolution of racemic mixtures. For (4aS,9bR)-6-bromo-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole, the synthesis may involve the formation of the pyridoindole ring system followed by stereoselective introduction of the bromine atom.

Potential Applications

• Pharmaceuticals: Both compounds can serve as intermediates or building blocks in the synthesis of pharmaceuticals. The ability of (2S)-2-hydroxy-2-phenylacetic acid to form cocrystals makes it useful in drug formulation.

• Biological Activity: The pyridoindole derivative may exhibit biological activity due to its complex structure, which could be explored for therapeutic applications.

Research Findings

Research on these compounds is focused on their synthesis, structural characterization, and potential applications. For (2S)-2-hydroxy-2-phenylacetic acid, studies have explored its role in cocrystal formation and chirality effects in self-assembly. For (4aS,9bR)-6-bromo-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole, detailed structural analysis and synthesis pathways are crucial for understanding its properties and applications.